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Get Quote

Chemical Identity and Basic Properties

The table below summarizes the core identifying information and basic physical properties for Methyl 3,4-

dimethoxycinnamate (CAS No. 5396-64-5).

Property Value / Description

CAS Number 5396-64-5 [1] [2] [3]

Molecular Formula C12H14O4 [1] [2] [3]

Molecular Weight 222.24 g/mol [1] [2] [3]

IUPAC Name methyl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate [1] [2] [3]

Boiling Point 339.3 °C (estimated) [4]

Flash Point 149.3 °C (estimated) [4]

logP (o/w) 2.00 (estimated) [4]
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Solubility and Storage

The following table consolidates the available information on the compound's solubility and handling

conditions.

Aspect Information

Water Solubility 653.4 mg/L at 25 °C (estimated) [4]

Storage Condition 2-8°C [1] [2]

Hazard Codes Xi (Irritant) [1] [2]

Biological Activity and Research Application

Methyl 3,4-dimethoxycinnamate is identified in chemical databases with the following research

applications [1] [2]:

An inhibitor of uredospore germination. This indicates it has been studied for its potential to inhibit
the germination of fungal spores, specifically in rust fungi.

An inhibitor of global DNA methylation in Hep3B cells. This suggests a role in epigenetic
research, as it can affect DNA methylation patterns in a human liver cancer cell line (Hep3B).

The diagram below outlines this basic biological activity and potential research workflow based on the

available information.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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